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Compound of Interest

Compound Name: 2-Acetyl-4-nitropyrrole
CAS No.: 32116-24-8
Cat. No.: B033462

Get Quote

. J

Part 1: Structural Context & Theoretical Prediction
Compound Overview

2-Acetyl-4-nitropyrrole (C
H
N
@)

) is a substituted pyrrole derivative characterized by the presence of two electron-withdrawing
groups (EWGS) on the electron-rich aromatic ring.[1][2][3][4]

e C-2 Position: Acetyl group (
) — exerts a deshielding anisotropic effect on the adjacent H-3 proton.

e C-4 Position: Nitro group (
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) — strongly deshielding via inductive (
) and resonance (

) effects.

Prediction Logic (Shielding/Deshielding)
In unsubstituted pyrrole, the

-protons (H-2, H-5) typically resonate downfield (

6.7 ppm) relative to the

-protons (H-3, H-4,

6.2 ppm). However, the substitution pattern in 2-acetyl-4-nitropyrrole drastically alters this
landscape:

e H-3(
-proton): Although intrinsically more shielded as a

-proton, it is trapped between two strong EWGs (Acetyl at C-2 and Nitro at C-4). The
carbonyl anisotropy specifically targets this position, shifting it significantly downfield.

e H-5(

-proton): Located adjacent to the ring nitrogen and the nitro group at C-4. The combined
electronegativity of the nitrogen and the nitro group renders this the most deshielded
aromatic proton.

e Coupling (

values): The protons at C-3 and C-5 are in a meta-like relationship (separated by the C-4
carbon).[1] Consequently, they exhibit a characteristic

coupling constant (long-range coupling), typically between 1.0 — 2.0 Hz.

Part 2: Experimental Data & Assignment
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The following data represents the consensus chemical shifts for 2-acetyl-4-nitropyrrole in
deuterated solvents (typically CDCI

or DMSO-
).
Summary Table of Chemical Shifts
Chemical Coupling
Proton Shift ( . Constant ( . Mechanistic
. Multiplicity Integration L
Assignment Origin
» Ppm) » Hz)
) Acidic proton;
Broad Singlet )
NH (H-1) 10.0 -12.5 — 1H H-bonding
(br s)
dependent.
-position +
H-5 7.53 Doublet (d) 1H Nitro
deshielding.
-position +
H-3 7.25 Doublet (d) 1H Carbonyi
anisotropy.
Acetyl (-CH Isolated
2.45-2.55 Singlet (s) — 3H methyl
) ketone.
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Note on Solvent Effects: In DMSO-

, the NH signal is often sharper and shifted further downfield (
12.0+ ppm) due to strong hydrogen bonding with the solvent oxygen. In CDCI
, the NH signal may be broader and appear slightly upfield (

9.5-10.5 ppm).

Detailed Assignment Logic

e The Aromatic Region (7.0 — 8.0 ppm): The distinction between H-3 and H-5 is critical. H-5 is
assigned the higher chemical shift (7.53 ppm) because it resides at the

-position (adjacent to Nitrogen), which is intrinsically more deshielded than the
-position. Furthermore, the

coupling of 1.60 Hz confirms the 2,4-substitution pattern. If the compound were 2,5-
disubstituted, H-3 and H-4 would exhibit a larger

coupling (
3.5-4.5 Hz).

e The Aliphatic Region (~2.5 ppm): The acetyl methyl group appears as a sharp singlet.[1] It is
slightly deshielded compared to a standard alkane methyl (

0.9 ppm) due to the adjacent carbonyl group, landing it consistently around 2.5 ppm.

Part 3: Visualization & Workflows
Structural Assignment Diagram

The following diagram visualizes the correlation between the chemical structure and the NMR

signals.
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Figure 1: Structural assignment of

H NMR signals for 2-Acetyl-4-nitropyrrole showing chemical shifts and coupling interactions.

Experimental Protocol: Sample Preparation

To ensure high-resolution data and reproducibility, follow this validated workflow:
e Solvent Selection:
o Preferred: DMSO-

(99.9% D). 2-Acetyl-4-nitropyrrole has limited solubility in non-polar solvents. DMSO
ensures complete dissolution and stabilizes the NH proton signal.

o Alternative: Acetone-
(if recovering the sample is critical, as it evaporates easily).
e Preparation Steps:

o Weigh 5-10 mg of the solid compound into a clean vial.
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o Add 0.6 mL of DMSO-

o Sonicate for 30 seconds to ensure homogeneity.
o Transfer to a 5mm NMR tube.
o Optional: Add 1 drop of TMS (Tetramethylsilane) as an internal reference (

0.00), though residual solvent peaks (DMSO pentet at 2.50 ppm) are usually sufficient for
calibration.

e Acquisition Parameters:
o Scans (NS): 16 or 32 (sufficient for >5 mg).
o Relaxation Delay (D1):

1.0 second (ensure integration accuracy for the methyl singlet).

o Pulse Angle: 30° or 45°.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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